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Compound of Interest

Compound Name:
sodium 2,4-dichlorobenzene-1-

sulfinate

Cat. No.: B1324576 Get Quote

For research use only. Not for use in diagnostic or therapeutic procedures.

This technical guide provides an in-depth overview of sodium 2,4-dichlorobenzene-1-
sulfinate, a versatile chemical intermediate. The information is intended for researchers,

scientists, and professionals in drug development and chemical synthesis. This document

covers the commercial availability, key chemical properties, and potential synthetic applications

of this compound.

Commercial Availability and Supplier Information
Sodium 2,4-dichlorobenzene-1-sulfinate (CAS Number: 1233520-90-5) is commercially

available from various chemical suppliers, primarily as a building block for organic synthesis.[1]

[2] It is typically supplied as a solid with a purity of 95% or greater. The table below summarizes

the available data from listed suppliers.

Supplier
CAS

Number

Molecular

Formula

Molecular

Weight
Purity

Available

Quantities

Biosynth (via

CymitQuimic

a)

1233520-90-

5

C₆H₃Cl₂NaO₂

S
233.05 g/mol Min. 95% 50mg, 500mg
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Physicochemical Properties
The fundamental properties of sodium 2,4-dichlorobenzene-1-sulfinate are detailed below.

This data is essential for its proper handling, storage, and application in experimental settings.

Property Value

IUPAC Name sodium;2,4-dichlorobenzenesulfinate

Molecular Formula C₆H₃Cl₂NaO₂S

Molecular Weight 233.05 g/mol [1][2]

Appearance Solid (form may vary by supplier)

Purity ≥ 95%[1][2]

Synthetic Applications and Experimental Protocols
Sodium 2,4-dichlorobenzene-1-sulfinate is a member of the sodium sulfinate family of

reagents, which are highly valued in organic synthesis for their ability to form carbon-sulfur,

nitrogen-sulfur, and sulfur-sulfur bonds.[3][4] These compounds can act as versatile precursors

to sulfones, sulfonamides, and thiosulfonates, which are important structural motifs in many

pharmaceutical compounds.[3]

While specific experimental protocols for sodium 2,4-dichlorobenzene-1-sulfinate are not

readily available in the surveyed literature, a general procedure for the synthesis of

sulfonamides from a sodium aryl sulfinate is provided below as a representative example of its

potential application.

Representative Experimental Protocol: Synthesis of an
N-Aryl Sulfonamide
This protocol is a generalized procedure based on established methods for the coupling of

sodium aryl sulfinates with amines and should be adapted and optimized for specific

substrates.
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Objective: To synthesize an N-aryl sulfonamide via the coupling of sodium 2,4-
dichlorobenzene-1-sulfinate with a primary or secondary amine.

Materials:

Sodium 2,4-dichlorobenzene-1-sulfinate

A primary or secondary amine (e.g., aniline, morpholine)

Tetrabutylammonium iodide (TBAI) or a similar catalyst

An oxidizing agent (e.g., molecular iodine, Oxone®)

An appropriate solvent (e.g., Dichloromethane (DCM), Acetonitrile (MeCN))

Standard laboratory glassware and stirring equipment

Purification apparatus (e.g., silica gel for column chromatography)

Procedure:

To a round-bottom flask, add the amine (1.0 eq), sodium 2,4-dichlorobenzene-1-sulfinate
(1.2 eq), and TBAI (0.1 eq).

Add the solvent (e.g., DCM) to the flask to achieve a suitable concentration.

Stir the mixture at room temperature.

Add the oxidizing agent portion-wise over a period of 10-15 minutes.

Allow the reaction to stir at room temperature for 2-24 hours, monitoring the progress by Thin

Layer Chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate.

Extract the aqueous layer with the organic solvent (e.g., DCM).
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Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the desired

sulfonamide.

Key Synthetic Transformations
Sodium aryl sulfinates are valuable intermediates due to their ability to participate in a variety of

chemical reactions. The diagram below illustrates the central role of sodium 2,4-
dichlorobenzene-1-sulfinate as a precursor to other important sulfur-containing organic

compounds. This demonstrates its utility as a versatile building block in the synthesis of

complex molecules.

Core Reagent

Product Classes

Sodium 2,4-Dichlorobenzene-1-Sulfinate

Coupling with Amines
(Oxidative Conditions) Coupling with Alkyl Halides Coupling with Thiols

(Oxidative Conditions)

Sulfonamides Sulfones Thiosulfonates

Click to download full resolution via product page

Synthetic utility of sodium 2,4-dichlorobenzene-1-sulfinate.

Biological Activity and Signaling Pathways
Currently, there is no publicly available data to suggest that sodium 2,4-dichlorobenzene-1-
sulfinate has any defined biological activity or a role in specific signaling pathways. Its primary

application, as indicated by its commercial availability, is as a reagent in chemical synthesis.[1]
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Researchers may use this compound to synthesize novel molecules that could then be

screened for biological activity in drug discovery programs. The workflow for such a process is

depicted below.

Synthesis Phase

Screening Phase

Sodium 2,4-Dichlorobenzene-1-Sulfinate Chemical Synthesis

Other Reagents

Novel Chemical Entity Biological Screening
(e.g., Enzyme Assays, Cell-based Assays) Hit Identification

Click to download full resolution via product page

Workflow from building block to biological screening.

Safety Information
Detailed safety information, including hazard classifications and handling precautions, should

be obtained from the Safety Data Sheet (SDS) provided by the supplier. As a general

precaution for a laboratory chemical of this type, appropriate personal protective equipment

(PPE), such as safety glasses, gloves, and a lab coat, should be worn when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
Sodium 2,4-dichlorobenzene-1-sulfinate is a commercially available chemical reagent with

significant potential as a building block in organic and medicinal chemistry. While direct

biological applications have not been reported, its utility in the synthesis of sulfones,

sulfonamides, and other sulfur-containing compounds makes it a valuable tool for researchers

engaged in the design and synthesis of novel molecules for drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1324576?utm_src=pdf-body-img
https://www.benchchem.com/product/b1324576?utm_src=pdf-body
https://www.benchchem.com/product/b1324576?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cymitquimica.com [cymitquimica.com]

2. cymitquimica.com [cymitquimica.com]

3. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for
the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]

4. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for
the synthesis of organosulfur compounds - RSC Advances (RSC Publishing)
DOI:10.1039/D0RA09759D [pubs.rsc.org]

To cite this document: BenchChem. [Sodium 2,4-Dichlorobenzene-1-Sulfinate: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324576#commercial-availability-of-sodium-2-4-
dichlorobenzene-1-sulfinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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